Cas no 135531-75-8 (2,3-Dihydro-12,13-dihydroxyeuparin)

• Product Name: 2,3-Dihydro-12,13-dihydroxyeuparin
• CAS No: 135531-75-8
• Molecular Formula: C₁₃H₁₆O₅
• Molecular Weight: 252.263
• CID: 3165438
• PubChem ID: 15690487

2,3-Dihydro-12,13-dihydroxyeuparin Properties

Names and Identifiers

• 2,3-Dihydro-12,13-dihydroxyeuparin
• 135531-75-8
• DA-49255
• 1-[2-(1,2-dihydroxypropan-2-yl)-6-hydroxy-2,3-dihydro-1-benzofuran-5-yl]ethan-1-one
• HY-N9088
• 1-[2-(1,2-Dihydroxypropan-2-yl)-6-hydroxy-2,3-dihydro-1-benzofuran-5-yl]ethanone
• AKOS040760975
• CS-0158676

• InChIKey： SHYHWQIISKJNHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O5/c1-7(15)9-3-8-4-12(13(2,17)6-14)18-11(8)5-10(9)16/h3,5,12,14,16-17H,4,6H2,1-2H3
• SMILES： CC(=O)C1=C(C=C2C(=C1)CC(O2)C(C)(CO)O)O

Computed Properties

• Exact Mass: 252.09977361g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 252.09977361g/mol
• Heavy Atom Count: 18
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Boiling Point: 494.7±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 192.1±22.2 °C
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones